Cas no 2228047-64-9 (rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid)
rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid
- EN300-1540444
- rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid
- 2228047-64-9
-
- Inchi: 1S/C25H28N2O6/c1-2-15(13-22(28)29)26-24(30)23-21(11-12-32-23)27-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21,23H,2,11-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t15?,21-,23+/m0/s1
- InChI Key: ZWCHSXILIDKGRE-LBRSZHJBSA-N
- SMILES: O1CC[C@@H]([C@@H]1C(NC(CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 114Ų
rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1540444-0.05g |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1540444-0.1g |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1540444-0.25g |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1540444-0.5g |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1540444-1.0g |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1540444-2.5g |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1540444-5.0g |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1540444-10.0g |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1540444-50mg |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1540444-100mg |
rac-3-{[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}pentanoic acid |
2228047-64-9 | 100mg |
$2963.0 | 2023-09-26 |
rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid
Introduction to Rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic Acid (CAS No. 2228047-64-9)
Rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid, identified by its CAS number 2228047-64-9, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, represents a fusion of advanced organic chemistry and biomedicine, making it a subject of intense study and potential application in drug development.
The chemical structure of Rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid incorporates several key functional groups that contribute to its unique properties. The presence of a fluroenylmethoxycarbonyl moiety suggests potential roles in protease inhibition and peptide mimetics, which are critical in the design of novel therapeutic agents. Additionally, the oxolan ring and the formamido group introduce chiral centers, making this compound a valuable candidate for studies involving enantioselective synthesis and pharmacological activity.
In recent years, there has been a growing interest in the development of chiral building blocks for drug discovery. The stereochemistry of Rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid aligns with this trend, as it provides a platform for exploring the relationship between molecular conformation and biological activity. This has led to several innovative approaches in synthetic chemistry, where the compound is utilized as an intermediate in the preparation of more complex molecules with enhanced pharmacological properties.
The fluroenyl moiety in the structure is particularly noteworthy due to its stability and compatibility with various biochemical pathways. This feature makes it an attractive component for designing probes and inhibitors that can interact with biological targets with high specificity. Recent studies have demonstrated the utility of fluroenyl derivatives in imaging techniques and drug delivery systems, further highlighting the potential applications of Rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid in these areas.
The formamido group in the compound's structure also plays a crucial role in its reactivity and function. This group can participate in hydrogen bonding interactions, which are essential for the binding affinity of many pharmaceutical compounds. Additionally, the formamido functionality can be modified through various chemical reactions, allowing for the creation of derivatives with tailored properties. This flexibility has made Rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid a valuable tool in medicinal chemistry research.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The detailed structural information of Rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-y]formamide pentanoic acid (CAS No. 2228047_64_9) has been instrumental in these studies. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify potential binding sites and interactions within biological targets. This has not only accelerated the drug discovery process but also provided insights into the mechanisms of action of new therapeutic agents.
The oxolan ring is another significant feature of this compound that contributes to its versatility. Oxolane derivatives are known for their stability and ability to mimic natural amino acids, making them useful in peptidomimetic chemistry. The incorporation of this ring into Rac_3_{-(2R_3S)_}-3_{-_({_(9H_fluorenylmethoxycarbonyl)_}_)_}_ amino oxolan_2_y] formamide pentanoic acid (CAS No 2228047_64_9) enhances its potential as a scaffold for developing novel drugs that can interact with biological systems in unique ways.
In conclusion, Rac_(-{_(2R_,-{_( _{ _{ _{ _{ _{ _{ _{ _{ _( { _( { _( { _( { _( { _( { _( { _( { _( { _( { _( { _( -{_( _{ _{ _{ _{ _{ _{ _{ -})})})})})})})})})})})}_))}_))}_))}_))}_))}_))}_))}_))}_))}_))}_))}_))}_ pentanoic acid (CAS No 2228047_64_9) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies and understanding complex biological processes. As research continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
2228047-64-9 (rac-3-{(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)